7-[(E)-But-2-enyl]-3-methyl-8-(3-phenylpropylsulfanyl)purine-2,6-dione
7-[(E)-But-2-enyl]-3-methyl-8-(3-phenylpropylsulfanyl)purine-2,6-dione
Specific inhibitor of the NOD1-mediated activation of NF-κB; High Quality Biochemicals for Research Uses
Brand Name:
Vulcanchem
CAS No.:
1164540-96-8
VCID:
VC0006141
InChI:
InChI=1S/C19H22N4O2S/c1-3-4-12-23-15-16(22(2)18(25)21-17(15)24)20-19(23)26-13-8-11-14-9-6-5-7-10-14/h3-7,9-10H,8,11-13H2,1-2H3,(H,21,24,25)/b4-3+
SMILES:
CC=CCN1C2=C(N=C1SCCCC3=CC=CC=C3)N(C(=O)NC2=O)C
Molecular Formula:
C19H22N4O2S
Molecular Weight:
370.5 g/mol
7-[(E)-But-2-enyl]-3-methyl-8-(3-phenylpropylsulfanyl)purine-2,6-dione
CAS No.: 1164540-96-8
Inhibitors
VCID: VC0006141
Molecular Formula: C19H22N4O2S
Molecular Weight: 370.5 g/mol
![7-[(E)-But-2-enyl]-3-methyl-8-(3-phenylpropylsulfanyl)purine-2,6-dione - 1164540-96-8](/images/no_structure.jpg)
| CAS No. | 1164540-96-8 |
|---|---|
| Product Name | 7-[(E)-But-2-enyl]-3-methyl-8-(3-phenylpropylsulfanyl)purine-2,6-dione |
| Molecular Formula | C19H22N4O2S |
| Molecular Weight | 370.5 g/mol |
| IUPAC Name | 7-[(E)-but-2-enyl]-3-methyl-8-(3-phenylpropylsulfanyl)purine-2,6-dione |
| Standard InChI | InChI=1S/C19H22N4O2S/c1-3-4-12-23-15-16(22(2)18(25)21-17(15)24)20-19(23)26-13-8-11-14-9-6-5-7-10-14/h3-7,9-10H,8,11-13H2,1-2H3,(H,21,24,25)/b4-3+ |
| Standard InChIKey | MGHRGGHCCMMDND-ONEGZZNKSA-N |
| Isomeric SMILES | C/C=C/CN1C2=C(N=C1SCCCC3=CC=CC=C3)N(C(=O)NC2=O)C |
| SMILES | CC=CCN1C2=C(N=C1SCCCC3=CC=CC=C3)N(C(=O)NC2=O)C |
| Canonical SMILES | CC=CCN1C2=C(N=C1SCCCC3=CC=CC=C3)N(C(=O)NC2=O)C |
| Description | Specific inhibitor of the NOD1-mediated activation of NF-κB; High Quality Biochemicals for Research Uses |
| Synonyms | 7-[(E)-But-2-enyl]-3-methyl-8-(3-Phenylpropylsulfanyl)purine-2,6-dione; ML-146 |
| PubChem Compound | 5310346 |
| Last Modified | Nov 11 2021 |
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